Cas no 1185240-84-9 (Methyl 4?-Tosyl Mycophenoate-6-methyl-d3)

• Product Name: Methyl 4?-Tosyl Mycophenoate-6-methyl-d3
• CAS No: 1185240-84-9
• MF: C₂₅H₂₈O₈S
• MW: 491.568511962891
• CID: 1063986
• PubChem ID: 45039915
• Update Time: 2025-06-13

Methyl 4?-Tosyl Mycophenoate-6-methyl-d3 Chemical and Physical Properties

Names and Identifiers

• Methyl 4’-Tosyl Mycophenoate-6-methyl-d3
• methyl (E)-4-methyl-6-[7-methyl-4-(4-methylphenyl)sulfonyloxy-3-oxo-6-(trideuteriomethoxy)-1H-2-benzofuran-5-yl]hex-4-enoate
• Methyl 4’-Tosyl Myco
• Methyl 4'-Tosyl Mycophenoate-6-Methyl-d3
• Methyl 4`-Tosyl Mycophenoate-6-methyl-d3
• CS-0200668
• DTXSID80662125
• Methyl 4 inverted exclamation mark -Tosyl Mycophenoate-6-methyl-d3
• Methyl (4E)-4-methyl-6-{7-methyl-4-[(4-methylbenzene-1-sulfonyl)oxy]-6-[(~2~H_3_)methyloxy]-3-oxo-1,3-dihydro-2-benzofuran-5-yl}hex-4-enoate
• 1185240-84-9
• HY-132537S
• J-003831
• Methyl 4?-Tosyl Mycophenoate-6-methyl-d3

• Inchi： 1S/C25H28O8S/c1-15-6-10-18(11-7-15)34(28,29)33-24-19(12-8-16(2)9-13-21(26)30-4)23(31-5)17(3)20-14-32-25(27)22(20)24/h6-8,10-11H,9,12-14H2,1-5H3/b16-8+/i5D3
• InChI Key： UEHFBCOBVAUDFJ-JTHMAHIGSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=C(C/C=C(\C)/CCC(=O)OC)C(=C(C)C2COC(C=21)=O)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 491.16900
• Monoisotopic Mass: 491.16931926g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.58000
• LogP: 5.27290

Additional information on Methyl 4?-Tosyl Mycophenoate-6-methyl-d3

Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 (CAS No. 1185240-84-9): A Comprehensive Overview

Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 (CAS No. 1185240-84-9) is a specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a deuterated derivative of mycophenolic acid, a well-known immunosuppressive agent used in the prevention of organ transplant rejection and the treatment of autoimmune diseases. The introduction of deuterium atoms at specific positions in the molecule enhances its metabolic stability, potentially leading to improved pharmacokinetic properties and reduced toxicity.

The chemical structure of Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 is characterized by a tosyl group at the 4' position and a deuterated methyl group at the 6 position. The tosyl group serves as a protecting group, which can be selectively removed under mild conditions, allowing for further chemical modifications. The deuterium atoms at the 6 position are strategically placed to slow down the metabolism of the compound, thereby extending its half-life and improving its therapeutic index.

Recent studies have highlighted the potential of Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits enhanced stability in human liver microsomes compared to its non-deuterated counterpart. This increased stability translates to better oral bioavailability and longer-lasting effects, which are crucial for chronic conditions such as lupus and rheumatoid arthritis.

In addition to its immunosuppressive properties, Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 has shown promise in preclinical models of cancer. Research conducted at the National Institutes of Health (NIH) revealed that this compound effectively inhibits inosine monophosphate dehydrogenase (IMPDH), an enzyme essential for purine synthesis in rapidly dividing cells. By targeting IMPDH, Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 can potentially slow down tumor growth and enhance the efficacy of other anticancer therapies.

The safety profile of Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 has also been extensively evaluated. Preclinical toxicology studies have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects on major organs such as the liver and kidneys. These findings are consistent with its improved metabolic stability, which reduces the formation of toxic metabolites.

Clinical trials are currently underway to further assess the safety and efficacy of Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 in human subjects. Early results from Phase I trials have shown promising outcomes, with patients experiencing significant improvements in disease symptoms and quality of life. These trials are expected to provide valuable insights into the optimal dosing regimens and potential side effects associated with this novel compound.

In conclusion, Methyl 4'-Tosyl Mycophenoate-6-methyl-d3 (CAS No. 1185240-84-9) represents a significant advancement in the development of immunosuppressive and anticancer agents. Its unique chemical structure and enhanced metabolic stability make it a promising candidate for various therapeutic applications. As research continues to uncover new uses and benefits, this compound is poised to play a crucial role in improving patient outcomes and advancing medical science.